Cas no 50439-02-6 (2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid)

2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid structure
50439-02-6 structure
Product Name:2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid
CAS No:50439-02-6
MF:C17H16O3
MW:268.307145118713
CID:2185481
PubChem ID:3039333
Update Time:2025-04-21

2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid
    • 2-[2-(3,4-dimethylphenyl)-2-oxoethyl]benzoic acid
    • DTXCID50120964
    • 50439-02-6
    • o-Toluic acid, alpha-(3,4-dimethylbenzoyl)-
    • 2-(3,4-Dimethyl-beta-oxophenethyl)benzoic acid
    • Acide (dimethyl-3'4' benzoyl) alpha-orthotoluique [French]
    • DTXSID20198473
    • BRN 2654023
    • alpha-(3,4-Dimethylbenzoyl)-o-toluic acid
    • Acide (dimethyl-3'4' benzoyl) alpha-orthotoluique
    • DB-260000
    • F 1272
    • Benzoic acid, 2-(2-(3,4-dimethylphenyl)-2-oxoethyl)-
    • Inchi: 1S/C17H16O3/c1-11-7-8-14(9-12(11)2)16(18)10-13-5-3-4-6-15(13)17(19)20/h3-9H,10H2,1-2H3,(H,19,20)
    • InChI Key: ZOOUBGRVRUUFQX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=C(C)C=1)CC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 268.109944368Da
  • Monoisotopic Mass: 268.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.4Ų
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